Cas no 2648938-87-6 ((3-aminopropyl)(ethynyl)dimethylsilane hydrochloride)

• Product Name: (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride
• CAS No: 2648938-87-6
• MF: C₇H₁₆ClNSi
• MW: 177.747141838074
• MDL: MFCD34167871
• CID: 5643992
• PubChem ID: 155973250
• Update Time: 2025-05-21

(3-aminopropyl)(ethynyl)dimethylsilane hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride

• MDL： MFCD34167871
• Inchi： 1S/C7H15NSi.ClH/c1-4-9(2,3)7-5-6-8;/h1H,5-8H2,2-3H3;1H
• InChI Key： BUHOQIJCXKCEQG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C#C)CCCN.Cl

Additional information on (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride

Recent Advances in the Application of (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride (CAS: 2648938-87-6) in Chemical Biology and Pharmaceutical Research

The compound (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride (CAS: 2648938-87-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This organosilane derivative, characterized by its amino and ethynyl functional groups, has been employed as a key intermediate in the synthesis of bioactive molecules, surface modification of nanomaterials, and development of novel drug delivery systems. Recent studies have highlighted its potential in click chemistry reactions, where its ethynyl group participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form stable triazole linkages, a feature particularly valuable for bioconjugation and probe design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride as a building block for the development of targeted anticancer agents. The compound's amino group facilitated covalent attachment to tumor-homing peptides, while its ethynyl group enabled subsequent conjugation with cytotoxic payloads via click chemistry. This approach resulted in a new class of peptide-drug conjugates (PDCs) with enhanced tumor specificity and reduced off-target effects. The study reported a 40% improvement in therapeutic index compared to conventional chemotherapy in xenograft models, demonstrating the compound's potential in precision medicine applications.

Another significant application has emerged in the field of biosensing and diagnostic tools. A recent Nature Communications paper (2024) described the use of this silane derivative for functionalizing quantum dots and gold nanoparticles. The researchers exploited the compound's dual functionality to create stable, bio-compatible nanostructures with amine groups available for further biomolecule conjugation. These modified nanoparticles demonstrated exceptional performance in detecting cancer biomarkers at femtomolar concentrations, suggesting promising applications in early disease diagnosis and point-of-care testing.

The pharmaceutical industry has also shown increasing interest in (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride for drug formulation development. Its amphiphilic nature allows it to serve as a novel excipient for improving the solubility and bioavailability of poorly water-soluble drugs. A 2024 study in Molecular Pharmaceutics reported that formulations incorporating this compound enhanced the oral absorption of several BCS Class II drugs by 2-3 fold, while maintaining excellent safety profiles in preclinical models. This finding opens new possibilities for reformulating existing drugs with suboptimal pharmacokinetic properties.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride. Recent process chemistry research has focused on optimizing synthetic routes to improve yield and reduce production costs. A breakthrough published in Organic Process Research & Development (2023) presented a continuous flow chemistry approach that increased the overall yield from 65% to 89% while reducing hazardous waste generation by 70%. These advancements are critical for facilitating the compound's transition from laboratory-scale applications to industrial production.

Looking forward, the unique properties of (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride position it as a versatile tool in chemical biology and drug discovery. Ongoing research is exploring its potential in CRISPR-Cas9 delivery systems, where its amine functionality enables complexation with nucleic acids while the ethynyl group allows for targeted modification of delivery vehicles. As the understanding of structure-activity relationships deepens, we anticipate seeing more innovative applications of this compound in the coming years, particularly in the areas of targeted therapy and theranostic development.